Cas no 1512911-95-3 (N4-(3-Methoxypropyl)-2-methylpyrimidine-4,6-diamine)
N4-(3-Methoxypropyl)-2-methylpyrimidine-4,6-diamine Chemical and Physical Properties
Names and Identifiers
-
- N4-(3-methoxypropyl)-2-methylpyrimidine-4,6-diamine
- 4-N-(3-methoxypropyl)-2-methylpyrimidine-4,6-diamine
- N4-(3-Methoxypropyl)-2-methylpyrimidine-4,6-diamine
-
- Inchi: 1S/C9H16N4O/c1-7-12-8(10)6-9(13-7)11-4-3-5-14-2/h6H,3-5H2,1-2H3,(H3,10,11,12,13)
- InChI Key: PEVLSUVWVVIKBU-UHFFFAOYSA-N
- SMILES: O(C)CCCNC1C=C(N)N=C(C)N=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 156
- XLogP3: 0.8
- Topological Polar Surface Area: 73.1
N4-(3-Methoxypropyl)-2-methylpyrimidine-4,6-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N306706-100mg |
n4-(3-methoxypropyl)-2-methylpyrimidine-4,6-diamine |
1512911-95-3 | 100mg |
$ 135.00 | 2022-06-03 | ||
| TRC | N306706-500mg |
n4-(3-methoxypropyl)-2-methylpyrimidine-4,6-diamine |
1512911-95-3 | 500mg |
$ 570.00 | 2022-06-03 | ||
| TRC | N306706-1g |
n4-(3-methoxypropyl)-2-methylpyrimidine-4,6-diamine |
1512911-95-3 | 1g |
$ 865.00 | 2022-06-03 | ||
| Life Chemicals | F1967-4854-0.25g |
N4-(3-methoxypropyl)-2-methylpyrimidine-4,6-diamine |
1512911-95-3 | 95%+ | 0.25g |
$551.0 | 2023-09-06 | |
| Life Chemicals | F1967-4854-0.5g |
N4-(3-methoxypropyl)-2-methylpyrimidine-4,6-diamine |
1512911-95-3 | 95%+ | 0.5g |
$580.0 | 2023-09-06 | |
| Life Chemicals | F1967-4854-1g |
N4-(3-methoxypropyl)-2-methylpyrimidine-4,6-diamine |
1512911-95-3 | 95%+ | 1g |
$611.0 | 2023-09-06 | |
| Life Chemicals | F1967-4854-2.5g |
N4-(3-methoxypropyl)-2-methylpyrimidine-4,6-diamine |
1512911-95-3 | 95%+ | 2.5g |
$1222.0 | 2023-09-06 | |
| Life Chemicals | F1967-4854-5g |
N4-(3-methoxypropyl)-2-methylpyrimidine-4,6-diamine |
1512911-95-3 | 95%+ | 5g |
$1833.0 | 2023-09-06 | |
| Life Chemicals | F1967-4854-10g |
N4-(3-methoxypropyl)-2-methylpyrimidine-4,6-diamine |
1512911-95-3 | 95%+ | 10g |
$2566.0 | 2023-09-06 |
N4-(3-Methoxypropyl)-2-methylpyrimidine-4,6-diamine Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on N4-(3-Methoxypropyl)-2-methylpyrimidine-4,6-diamine
Research Brief on N4-(3-Methoxypropyl)-2-methylpyrimidine-4,6-diamine (CAS: 1512911-95-3)
N4-(3-Methoxypropyl)-2-methylpyrimidine-4,6-diamine (CAS: 1512911-95-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyrimidine core and methoxypropyl substituent, has recently garnered attention due to its potential applications in drug discovery and development. Recent studies have explored its role as a building block for novel therapeutics, particularly in the context of kinase inhibition and targeted cancer therapies.
Recent research has focused on the synthesis and optimization of N4-(3-Methoxypropyl)-2-methylpyrimidine-4,6-diamine to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a key intermediate in the development of selective kinase inhibitors. The compound's unique structural features allow for favorable interactions with ATP-binding sites of various kinases, making it a promising candidate for the treatment of kinase-driven malignancies.
In addition to its role in kinase inhibition, N4-(3-Methoxypropyl)-2-methylpyrimidine-4,6-diamine has been investigated for its potential in modulating epigenetic targets. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its activity against histone deacetylases (HDACs), suggesting its applicability in epigenetic therapy. The study reported that derivatives of this compound exhibited selective inhibition of HDAC isoforms, which could be leveraged for the treatment of diseases such as cancer and neurodegenerative disorders.
Further investigations into the pharmacokinetic and pharmacodynamic properties of N4-(3-Methoxypropyl)-2-methylpyrimidine-4,6-diamine are underway. Preliminary data from in vivo studies indicate favorable bioavailability and metabolic stability, which are critical for its progression into clinical trials. Researchers are also exploring its potential in combination therapies, where it could synergize with existing chemotherapeutic agents to enhance efficacy and reduce resistance.
In conclusion, N4-(3-Methoxypropyl)-2-methylpyrimidine-4,6-diamine (CAS: 1512911-95-3) represents a versatile and promising scaffold in medicinal chemistry. Its applications in kinase inhibition and epigenetic modulation underscore its potential to address unmet medical needs. Continued research and development efforts are expected to further elucidate its therapeutic potential and pave the way for its clinical translation.
1512911-95-3 (N4-(3-Methoxypropyl)-2-methylpyrimidine-4,6-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)